Cas no 21253-62-3 (Ethyl 5-amino-1-cyclohexylpyrazole-4-carboxylate)

• Product Name: Ethyl 5-amino-1-cyclohexylpyrazole-4-carboxylate
• CAS No: 21253-62-3
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 911376
• PubChem ID: 351028
• Update Time: 2025-07-16

Ethyl 5-amino-1-cyclohexylpyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-1-cyclohexylpyrazole-4-carboxylate
• 5-Amino-1-cyclohexyl-1H-pyrazole-4-carboxylic acid ethyl ester
• 2-Cyclohexyl-3-amino-4-(ethoxycarbonyl)pyrazol
• 5-Amino-1-cyclohexyl-1H-pyrazol-4-carbonsaeure-aethylester
• AC1L6XI2
• CTK1A5887
• ethyl 5-amino-1-cyclohexyl-1H-pyrazole-4-carboxylate
• ETHYL 5-AMINO-1-CYCLOHEXYL-PYRAZOLE-4-CARBOXYLATE
• NSC517984
• SureCN1407107
• TQP0078
• AKOS010523667
• SCHEMBL1407107
• DTXSID60325781
• 21253-62-3
• NSC-517984
• A1-00216
• NQLJJSMRVILYQD-UHFFFAOYSA-N
• CS-0336459
• DS-001485

• Inchi： 1S/C12H19N3O2/c1-2-17-12(16)10-8-14-15(11(10)13)9-6-4-3-5-7-9/h8-9H,2-7,13H2,1H3
• InChI Key： NQLJJSMRVILYQD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN(C=1N)C1CCCCC1)=O

Computed Properties

• Exact Mass: 237.14787
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 70.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Ethyl 5-amino-1-cyclohexylpyrazole-4-carboxylate

Ethyl 5-amino-1-cyclohexylpyrazole-4-carboxylate (CAS No. 21253-62-3): A Comprehensive Overview

Ethyl 5-amino-1-cyclohexylpyrazole-4-carboxylate (CAS No. 21253-62-3) is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug discovery and development. This compound, characterized by its cyclohexyl and pyrazole moieties, has garnered considerable attention due to its structural and functional properties, which make it a valuable intermediate in synthesizing various bioactive molecules.

The Ethyl 5-amino-1-cyclohexylpyrazole-4-carboxylate molecule exhibits a unique combination of chemical features that contribute to its utility in medicinal chemistry. The presence of an amino group at the 5-position and a carboxylate ester at the 4-position provides multiple sites for chemical modification, enabling the synthesis of complex derivatives with enhanced pharmacological profiles. This flexibility has made it a preferred choice for researchers aiming to develop novel therapeutic agents.

In recent years, the interest in heterocyclic compounds like pyrazole derivatives has surged due to their broad spectrum of biological activities. The cyclohexyl substituent in Ethyl 5-amino-1-cyclohexylpyrazole-4-carboxylate not only enhances the lipophilicity of the molecule but also contributes to its stability, making it an ideal candidate for further functionalization. These attributes have positioned this compound as a cornerstone in the synthesis of small-molecule drugs targeting various diseases.

One of the most compelling aspects of Ethyl 5-amino-1-cyclohexylpyrazole-4-carboxylate is its role in the development of anti-inflammatory and anticancer agents. The pyrazole core is well-documented for its ability to modulate inflammatory pathways and inhibit the growth of cancer cells. Studies have shown that derivatives of this compound can interact with key enzymes and receptors involved in these processes, offering promising avenues for therapeutic intervention. For instance, recent research has highlighted the potential of Ethyl 5-amino-1-cyclohexylpyrazole-4-carboxylate derivatives as selective inhibitors of cyclooxygenase (COX) enzymes, which are pivotal in mediating inflammation.

The structural framework of Ethyl 5-amino-1-cyclohexylpyrazole-4-carboxylate also facilitates its incorporation into more complex molecular architectures. Researchers have leveraged this compound to design novel scaffolds that exhibit improved binding affinity and selectivity towards biological targets. For example, modifications at the amino and carboxylate positions have led to the discovery of potent kinase inhibitors, which are crucial in treating cancers and other chronic diseases. The ability to fine-tune these interactions through structural optimization underscores the importance of Ethyl 5-amino-1-cyclohexylpyrazole-4-carboxylate as a building block in drug design.

Furthermore, the compound's compatibility with various synthetic methodologies has made it a staple in medicinal chemistry laboratories. Its reactivity allows for easy functionalization through nucleophilic substitution, condensation reactions, and other synthetic protocols, enabling the rapid assembly of complex molecules. This adaptability has been instrumental in accelerating drug discovery pipelines, particularly in academic and industrial settings where efficiency is paramount.

The pharmacokinetic properties of Ethyl 5-amino-1-cyclohexylpyrazole-4-carboxylate derivatives have also been extensively studied. The cyclohexyl group contributes to favorable solubility and metabolic stability, while the ester moiety enhances bioavailability upon oral administration. These characteristics are critical for ensuring that therapeutic agents reach their target sites effectively and maintain their efficacy over time. Preclinical studies have demonstrated that compounds derived from Ethyl 5-amino-1-cyclohexylpyrazole-4-carboxylate exhibit promising pharmacokinetic profiles, paving the way for their translation into clinical trials.

In conclusion, Ethyl 5-amino-1-cyclohexylpyrazole-4-carboxylate (CAS No. 21253-62-3) stands out as a versatile and indispensable compound in pharmaceutical chemistry. Its unique structural features and functional properties make it an invaluable tool for developing innovative therapeutic agents targeting a wide range of diseases. As research continues to uncover new applications and synthetic possibilities, this compound is poised to remain at the forefront of drug discovery efforts worldwide.